Cas no 101133-70-4 (Butanoic acid, 4-[(3-hydroxyphenyl)amino]-4-oxo-, methyl ester)

• Product name: Butanoic acid, 4-[(3-hydroxyphenyl)amino]-4-oxo-, methyl ester
• CAS No: 101133-70-4
• MF: C₁₁H₁₃NO₄
• MW: 223.22522
• CID: 1128302
• PubChem ID: 13491817

Butanoic acid, 4-[(3-hydroxyphenyl)amino]-4-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-[(3-hydroxyphenyl)amino]-4-oxo-, methyl ester
• methyl 4-(3-hydroxyanilino)-4-oxobutanoate
• 4-[[3-(hydroxy)phenyl]amino]-4-oxobutanoic acid, methyl ester
• DTXSID10542103
• ZIRHKMMOHACNSS-UHFFFAOYSA-N
• 101133-70-4

• Inchi： InChI=1S/C11H13NO4/c1-16-11(15)6-5-10(14)12-8-3-2-4-9(13)7-8/h2-4,7,13H,5-6H2,1H3,(H,12,14)
• InChI Key： ZIRHKMMOHACNSS-UHFFFAOYSA-N
• SMILES： COC(=O)CCC(=O)NC1=CC(=CC=C1)O

Computed Properties

• Exact Mass: 223.08449
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63
• LogP: 1.93340